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Compound of Interest

Compound Name:
O-Desacetyl-N-desmethyl

Diltiazem-d3

Cat. No.: B15622533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Desacetyl-N-desmethyl Diltiazem-d3 is a stable, deuterium-labeled isotopologue of O-

Desacetyl-N-desmethyl Diltiazem, a metabolite of the widely prescribed calcium channel

blocker, Diltiazem. Its primary application in research and drug development is as an internal

standard for the quantitative analysis of diltiazem and its metabolites in biological matrices by

mass spectrometry. The incorporation of three deuterium atoms provides a distinct mass shift,

enabling precise and accurate quantification through isotope dilution mass spectrometry,

without altering the chemical properties of the molecule. This technical guide provides a

comprehensive overview of its properties, analytical applications, and the metabolic pathways

of its parent compound.

Chemical and Physical Properties
O-Desacetyl-N-desmethyl Diltiazem-d3 is structurally identical to its unlabeled counterpart,

with the exception of the three deuterium atoms. This isotopic substitution results in a nominal

mass increase of 3 Da.
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Property Value

Chemical Name

(2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-5-(2-

(methylamino-d3)ethyl)-2,3-dihydro-1,5-

benzothiazepin-4(5H)-one

Molecular Formula C₁₉H₁₉D₃N₂O₃S

Molecular Weight 361.49 g/mol

Appearance Pale yellow solid

CAS Number Not available (unlabeled is 86408-44-8)

Solubility Soluble in methanol, acetonitrile, and DMSO

Synthesis
The synthesis of O-Desacetyl-N-desmethyl Diltiazem-d3 involves the preparation of the

unlabeled metabolite followed by or during which deuterium is incorporated. A general synthetic

approach for diltiazem metabolites has been described, and the introduction of the d3-

methylamino group is a key step for this specific isotopologue.

Conceptual Synthesis Workflow:

Starting Material
(e.g., Diltiazem precursor)

Introduction of the
side chain precursor

N-demethylation Deacetylation
N-methylation with

deuterated methyl source
(e.g., CD3I)

Purification
(e.g., HPLC)

O-Desacetyl-N-desmethyl
Diltiazem-d3

Plasma Sample Collection
Addition of Internal Standard

(O-Desacetyl-N-desmethyl Diltiazem-d3)
Protein Precipitation Centrifugation Supernatant Evaporation Reconstitution LC-MS/MS Analysis

Data Processing and
Quantification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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